Cas no 1514722-31-6 (3-(1H-indol-7-yl)butan-1-amine)

• Product Name: 3-(1H-indol-7-yl)butan-1-amine
• CAS No: 1514722-31-6
• MF: C₁₂H₁₆N₂
• MW: 188.268842697144
• CID: 6430968
• PubChem ID: 82602754
• Update Time: 2025-05-21

3-(1H-indol-7-yl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(1H-indol-7-yl)butan-1-amine
• EN300-1772779
• 1514722-31-6

• Inchi： 1S/C12H16N2/c1-9(5-7-13)11-4-2-3-10-6-8-14-12(10)11/h2-4,6,8-9,14H,5,7,13H2,1H3
• InChI Key： YKXOAOKOVJZUNN-UHFFFAOYSA-N
• SMILES： N1C=CC2=CC=CC(=C12)C(C)CCN

Computed Properties

• Exact Mass: 188.131348519g/mol
• Monoisotopic Mass: 188.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 41.8Ų

Additional information on 3-(1H-indol-7-yl)butan-1-amine

3-(1H-indol-7-yl)butan-1-amine: An Emerging Compound in Pharmaceutical Research

3-(1H-indol-7-yl)butan-1-amine, with the CAS number 1514722-31-6, is a compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and biological properties. This compound, also known as 7-(4-amino-2-butyl)-indole, belongs to the class of indole derivatives and has shown promising potential in various therapeutic applications.

The chemical structure of 3-(1H-indol-7-yl)butan-1-amine consists of an indole ring attached to a butylamine group. The indole moiety is a common structural feature in many biologically active compounds, including neurotransmitters and natural products. The presence of the butylamine group adds additional functional versatility, making this compound a valuable candidate for drug development.

Recent studies have highlighted the potential of 3-(1H-indol-7-yl)butan-1-amine in modulating various biological pathways. One notable area of research is its interaction with serotonin receptors. Serotonin, a key neurotransmitter, plays a crucial role in regulating mood, sleep, and appetite. Compounds that can selectively modulate serotonin receptors have the potential to treat a range of disorders, including depression, anxiety, and sleep disorders.

A study published in the Journal of Medicinal Chemistry investigated the binding affinity of 3-(1H-indol-7-yl)butan-1-amine to serotonin receptors. The results showed that this compound exhibits high affinity for the 5-HT_2A receptor subtype, which is implicated in the pathophysiology of several psychiatric disorders. This finding suggests that 3-(1H-indol-7-yl)butan-1-amine could be a valuable lead compound for developing novel antidepressants and anxiolytics.

In addition to its potential as a serotonin receptor modulator, 3-(1H-indol-7-yl)butan-1-amine has also been studied for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including cardiovascular disease, diabetes, and neurodegenerative disorders. A study published in the European Journal of Pharmacology demonstrated that 3-(1H-indol-7-yl)butan-1-amine exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.

The anti-inflammatory activity of 3-(1H-indol-7-yl)butan-1-amine is attributed to its ability to modulate signaling pathways involved in inflammation. Specifically, it has been shown to inhibit the activation of nuclear factor-kappa B (NF-kB), a transcription factor that plays a central role in the inflammatory response. This mechanism makes 3-(1H-indol-7-yl)butan-1-amine a promising candidate for developing new anti-inflammatory drugs.

Beyond its therapeutic potential, 3-(1H-indol-7-y l)butan - 1 - amine strong > has also been explored for its use as a research tool. Its selective binding properties make it useful for studying the function and regulation of serotonin receptors and other related pathways. Researchers can use this compound to gain insights into the molecular mechanisms underlying various physiological and pathological processes.

The synthesis of 3-(1H-indol - 7 - y l ) but an - 1 - amine strong > has been optimized to ensure high yields and purity. Various synthetic routes have been reported in the literature, including methods that utilize palladium-catalyzed coupling reactions and reductive amination steps. These synthetic strategies provide researchers with flexible options for producing this compound on both small and large scales.

In conclusion, 3-(1H-indol - 7 - y l ) but an - 1 - amine strong > (CAS No. < strong > 15 4 7 2 2 - 3 0 - 6 strong >) is an emerging compound with significant potential in pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for developing new therapeutic agents targeting serotonin receptors and inflammatory pathways. As research continues to uncover more about this compound's properties and applications, it is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.